Cas no 25586-43-0 (Naphthalene, chloro-)

Naphthalene, chloro- structure

Naphthalene, chloro- structure

Product Name:Naphthalene, chloro-

CAS No:25586-43-0

Molecular Formula:C₁₀H₇CL

Molecular Weight:162.61558

CID:259112

PubChem ID:7003

Naphthalene, chloro- Properties

Names and Identifiers

- Naphthalene, chloro-
- 1-Chloronaphthalene
- Halowax 1031
- HSDB 3936
- Monochloronaphthalene
- 1-CHLORONAPHTHALENE [HSDB]
- 1-Chloronaphthalene (Technical Grade)
- C2310
- WLN: L66J BG
- NS00005259
- D89503
- MFCD00003874
- LS-13738
- EINECS 201-967-3
- .alpha.-naphthyl chloride
- UNII-K4OIF2EC56
- NSC6166
- AI3-00035
- DTXSID2024791
- Z104504716
- 1-Chlornaftalen [Czech]
- 25586-43-0
- 1-Chlornaftalen
- BASILEUM
- 90-13-1
- Naphthalene, 1-chloro-
- CCRIS 5546
- 1-Chloronaphthalene, technical, >=85% (GC)
- 1-Chloronaphthalene, technical grade
- FT-0607652
- 1-chloronaphthalin
- alpha-Chloronaphthalene
- alpha-Chlornaphthalene
- CHLORONAPHTHALENE, 1-
- Chloronaphthalene
- 1-Chloro-naphthalene
- 1-Naphthalenyl chloride
- SCHEMBL19854
- 1-Chloronaphthalene 10 microg/mL in Acetonitrile
- NCGC00091252-01
- DTXCID904791
- NSC 6166
- Tox21_200823
- .alpha.-Chlornaphthalene
- 5-chloronaphthalene
- 1-CHLORONAPHTHALENE [MI]
- NSC-6166
- InChI=1/C10H7Cl/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7
- 1-Chloronaphthalene 10 microg/mL in Isooctane
- NCGC00258377-01
- HSDB 5269
- CAS-90-13-1
- NCGC00091252-02
- CHEMBL195338
- BDBM50159260
- AKOS000121237
- Q161607
- alpha-Naphthyl chloride
- .alpha.-Chloronaphthalene
- K4OIF2EC56
- 1-Naphthyl chloride
- EN300-21612
- +Expand
- InChIKey： JTPNRXUCIXHOKM-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H7Cl/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
- SMILES： ClC1C2=C(C=CC=C2)C=CC=1

Computed Properties

Exact Mass: 162.02371
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 584.29266
Heavy Atom Count: 44
Complexity: 575
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 4
XLogP3: 4.2
Topological Polar Surface Area: 52.6

Experimental Properties

LogP: log Kow= 4.0
PSA: 0
Refractive Index: 1.6206 (estimate)
Boiling Point: 268.11°C (estimate)
Melting Point: 27°C (estimate)
Flash Point: 121.1°C
Color/Form: Solid powder
Density: 1.2200

Naphthalene, chloro- Synthesis

Synthetic Circuit 1

91-20-3

91-20-3

25586-43-0

25586-43-0

28699-88-9

28699-88-9

1321-65-9

1321-65-9

1335-88-2

1335-88-2

1321-64-8

1321-64-8

1335-87-1

1335-87-1

32241-08-0

32241-08-0

2234-13-1

2234-13-1

Reaction Conditions

1.1R:CuCl2, 20 min, rt-80°C

Reference

: Solvent-free mechanochemical chlorination of hydrocarbons with CuCl2

By Visnovsky, Jozef et al, Tetrahedron Letters, 2013, 54(52), 7180-7182

Naphthalene, chloro- Preparation Products

Naphthalene, chloro- Related Literature

1. Synthetic, spectroscopic, and structural studies on organoimido molybdenum, tungsten, and rhenium phthalocyanines

Wael Darwish,Elisabeth Seikel,Klaus Harms,Olaf Burghaus,J?rg Sundermeyer Dalton Trans. 2011 40 1183
2. Pyrazine control of the supramolecular chemistry of iron(ii) and cobalt(ii) phthalocyanines

Jan Janczak,Ryszard Kubiak CrystEngComm 2010 12 3599
3. Remarkable changes in conformations of n-alkanes with their carbon numbers and aromatic solvents

Kunio Nikki,Hideki Inakura,Wu-Le,Noboru Suzuki,Tadashi Endo J. Chem. Soc. Perkin Trans. 2 2001 2370
4. Solvent-mediated aggregate formation of PNDIT2: decreasing the available conformational subspace by introducing locally highly ordered domains

Deborah L. Meyer,Rukiya Matsidik,Sven Huettner,Michael Sommer,Till Biskup Phys. Chem. Chem. Phys. 2018 20 2716
5. Products from the chlorination of naphthalene, 1-methylnaphthalene, 2-methylnaphthalene, and several chloro-methylnaphthalenes with sulphuryl chloride

P. B. D. de la Mare,H. Suzuki J. Chem. Soc. C 1967 1586
6. Synthetic, spectroscopic, and structural studies on organoimido molybdenum, tungsten, and rhenium phthalocyanines

Wael Darwish,Elisabeth Seikel,Klaus Harms,Olaf Burghaus,J?rg Sundermeyer Dalton Trans. 2011 40 1183
7. Liquid structure and second-order mixing functions for 1-chloronaphthalene with linear and branched alkanes

Miguel Costas,Huu Van Tra,Donald Patterson,Mercedes Caceres-Alonso,Gloria Tardajos,Emilio Aicart J. Chem. Soc. Faraday Trans. 1 1988 84 1603
8. Robust coherent spin centers from stable azafullerene radicals entrapped in cycloparaphenylene rings

Yuri Tanuma,Anastasios Stergiou,Andreja Bu?an Bobnar,Mattia Gaboardi,Jeremy Rio,Jannis Volkmann,Hermann A. Wegner,Nikos Tagmatarchis,Christopher P. Ewels,Denis Ar?on Nanoscale 2021 13 19946
9. The efficiencies of resonant and nonresonant multiphoton ionization in the femtosecond region

Hiroaki Kouno,Totaro Imasaka Analyst 2016 141 5274
10. Secondary compounds in the catalytic hydrogenation of enone and allylic alcohol prostaglandin intermediates: isolation, characterization, and X-ray crystallography

Constantin I. T?nase,Florea Cocu,Constantin Dr?ghici,Anamaria Hanganu,Lucia Pintilie,Maria Maganu,Cristian V. A. Munteanu,Sergiu Shova New J. Chem. 2019 43 7582

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